Cas no 871329-66-7 (N-Cyclohexyl 4-boronobenzenesulfonamide)

• Product Name: N-Cyclohexyl 4-boronobenzenesulfonamide
• CAS No: 871329-66-7
• MF: C₁₂H₁₈BNO₄S
• MW: 283.15162229538
• MDL: MFCD07363754
• CID: 719827
• PubChem ID: 44119413
• Update Time: 2025-06-08

N-Cyclohexyl 4-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-(N-Cyclohexylsulfamoyl)phenyl)boronic acid
• 4-(Cyclohexylsulfamoyl)benzeneboronic acid
• [4-(cyclohexylsulfamoyl)phenyl]boronic acid
• 4-(N-Cyclohexylsulphonamido)benzeneboronic acid
• Boronic acid,B-[4-[(cyclohexylamino)sulfonyl]phenyl]-
• N-Cyclohexyl 4-boronobenzenesulfonamide
• OR4131
• XYWYVMPPDKSUFJ-UHFFFAOYSA-N
• AM87287
• AB30696
• AX8261385
• X2610
• 4-N-CYCLOHEXYLSULFAMOYLPHENYLBORONIC A
• 4-(N-cyclohexylsulphonamido)benzeneboronic acid, AldrichCPR
• CS-0060793
• AKOS015833546
• (4-(N-Cyclohexylsulfamoyl)phenyl)boronicacid
• 871329-66-7
• 4-N-CYCLOHEXYLSULFAMOYLPHENYLBORONIC ACID
• SCHEMBL14485052
• DTXSID40657214
• MFCD07363754
• I12513
• AS-55293
• A853837

• MDL： MFCD07363754
• Inchi： 1S/C12H18BNO4S/c15-13(16)10-6-8-12(9-7-10)19(17,18)14-11-4-2-1-3-5-11/h6-9,11,14-16H,1-5H2
• InChI Key： XYWYVMPPDKSUFJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(NC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 283.10500
• Monoisotopic Mass: 283.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95

Experimental Properties

• Density: 1.32
• Melting Point: 270-276
• Boiling Point: 484.5°C at 760 mmHg
• Flash Point: 246.8°C
• Refractive Index: 1.581
• PSA: 95.01000
• LogP: 1.44910

N-Cyclohexyl 4-boronobenzenesulfonamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Cyclohexyl 4-boronobenzenesulfonamide

N-Cyclohexyl 4-boronobenzenesulfonamide (CAS No. 871329-66-7): A Comprehensive Overview in Modern Chemical Biology

N-Cyclohexyl 4-boronobenzenesulfonamide, identified by the chemical abstracts service number CAS No. 871329-66-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural configuration, combines a cyclohexyl group with a boron-containing benzene sulfonamide moiety, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural integrity of N-Cyclohexyl 4-boronobenzenesulfonamide is characterized by its aromatic ring system substituted with a boronic acid moiety and a sulfonamide group. The presence of the cyclohexyl group enhances the steric bulk of the molecule, which can be strategically utilized to modulate binding interactions in drug design. The boronic acid component, in particular, is highly relevant in modern medicinal chemistry due to its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone technique for constructing complex organic molecules.

In recent years, the applications of N-Cyclohexyl 4-boronobenzenesulfonamide have expanded significantly, particularly in the development of targeted therapeutics. The boronate functionality serves as a key handle for further functionalization, enabling the synthesis of novel compounds with tailored pharmacological properties. This has been particularly advantageous in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of N-Cyclohexyl 4-boronobenzenesulfonamide is its utility in the synthesis of conjugated polymers and organic electronic materials. The boronic acid group can undergo efficient cross-coupling reactions with various aryl halides, facilitating the construction of extended π-conjugated systems. These polymers exhibit remarkable optoelectronic properties, making them suitable for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices.

Recent advancements in computational chemistry have further highlighted the potential of N-Cyclohexyl 4-boronobenzenesulfonamide as a building block for drug discovery. Molecular modeling studies have demonstrated that the compound can effectively interact with biological targets through both hydrophobic and hydrogen bonding interactions. This has led to its incorporation into virtual screening campaigns aimed at identifying novel therapeutic agents.

The synthesis of N-Cyclohexyl 4-boronobenzenesulfonamide typically involves multi-step organic transformations, starting from commercially available precursors such as 4-bromobenzenesulfonyl chloride and cyclohexylamine. The introduction of the boronic acid group is achieved through lithiation followed by quenching with triisopropyl borate or via direct borylation methods employing palladium catalysts. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily accessible for further applications.

The pharmacological relevance of N-Cyclohexyl 4-boronobenzenesulfonamide has been explored in several preclinical studies. Researchers have leveraged its structural features to develop inhibitors targeting enzymes such as kinases and proteases. The cyclohexyl group provides steric hindrance that can improve selectivity, while the boronic acid moiety allows for covalent binding interactions with catalytic residues. These attributes have made it a valuable scaffold for designing potent and selective inhibitors.

In addition to its role in drug discovery, N-Cyclohexyl 4-boronobenzenesulfonamide has found applications in materials science. Its ability to form stable organometallic complexes has been exploited in catalysis and as precursors for thin-film deposition techniques. The compound’s compatibility with various solvents and reaction conditions further enhances its utility in these applications.

The future prospects for N-Cyclohexyl 4-boronobenzenesulfonamide are promising, with ongoing research focused on expanding its synthetic utility and exploring new biological applications. Innovations in cross-coupling chemistry and catalytic methods are expected to unlock novel derivatives with enhanced properties. Furthermore, advancements in biocatalysis may enable more sustainable synthetic routes, aligning with green chemistry principles.

In conclusion, N-Cyclohexyl 4-boronobenzenesulfonamide (CAS No. 871329-66-7) represents a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials. As our understanding of molecular interactions continues to evolve, the importance of compounds like this is set to grow even further.